N'-{[5-(2,3-dichlorophenyl)-2-furyl]methylene}nicotinohydrazide

• IUPAC Name: N-[(E)-[5-(2,3-dichlorophenyl)furan-2-yl]methylideneamino]pyridine-3-carboxamide
• InChI: InChI=1S/C17H11Cl2N3O2/c18-14-5-1-4-13(16(14)19)15-7-6-12(24-15)10-21-22-17(23)11-3-2-8-20-9-11/h1-10H,(H,22,23)/b21-10+
• InChI Key: VXMBFVAPRRIIFZ-UFFVCSGVSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)C2=CC=C(O2)C=NNC(=O)C3=CN=CC=C3
• Isomeric SMILES: C1=CC(=C(C(=C1)Cl)Cl)C2=CC=C(O2)/C=N/NC(=O)C3=CN=CC=C3
• Molecular Formula: C17H11Cl2N3O2
• Molecular Weight: 360.2 g/mol

Description

“N’-{[5-(2,3-dichlorophenyl)-2-furyl]methylene}nicotinohydrazide” is a chemical compound with the linear formula C18H12Cl2N2O2. It’s part of a collection of rare and unique chemicals provided by Sigma-Aldrich to early discovery researchers.

Molecular Structure Analysis

The molecular structure of “N’-{[5-(2,3-dichlorophenyl)-2-furyl]methylene}nicotinohydrazide” is represented by the linear formula C18H12Cl2N2O2. Its molecular weight is 359.215.

Physical And Chemical Properties Analysis

The compound is a solid under normal conditions. It has a molecular weight of 359.215. More detailed physical and chemical properties are not available in the current resources.

Scientific Research Applications

1. Structural and Chemical Analysis

The research on similar compounds such as 4-{[(5-Methyl-2-furyl)methylene]hydrazinocarbonyl}pyridinium chloride monohydrate shows the potential for detailed structural and chemical analysis. These studies typically involve techniques like crystallography to determine molecular planarity and intramolecular interactions, which are crucial for understanding the chemical behavior and potential applications of such compounds (Li-Min Li, F. Jian, & Li Liu, 2009).

2. Synthesis and Identification

Research on similar compounds includes synthesis and identification processes, where compounds like Z-N'-(5-bromothiophen-2-yl)methylene)nicotinohydrazide are created through specific chemical reactions. These processes are monitored through techniques like FT-IR and UV-visible spectroscopy, and the structures are analyzed using various analytical methods (Yahya Hussam et al., 2016).

3. Thermodynamic and Potentiometric Studies

Compounds like (N-[-(4-Chlorophenyl) Methylene]Nicotinohydrazide) are studied for their thermodynamic properties and interactions with transition metals. These studies involve analyzing stability constants and thermodynamic parameters, which are vital for understanding the compound's potential in forming complexes and its behavior in various chemical reactions (Zamzam Taher Omar (Al-Ahdal) et al., 2020).

4. Exploration of Biological Activities

Studies on furfurylidene N-acylhydrazones derivatives demonstrate the exploration of biological activities such as antiplatelet actions. This includes understanding how these compounds interact with biological systems and their potential therapeutic applications (A. P. D. Rodrigues et al., 2012).

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. The buyer assumes responsibility to confirm product identity and/or purity. All sales are final.